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Compound of Interest

Compound Name:
2,5-Dihydroxynaphthalene-1,4-

dione

CAS No.: 4923-55-1

Cat. No.: B1212935

Get Quote

Part 1: Chemical Identity & Historical Genesis
2,5-Dihydroxynaphthalene-1,4-dione (C₁₀H₆O₄) is a structural isomer of the well-known

naphthoquinones Juglone (5-hydroxy-1,4-naphthoquinone) and Lawsone (2-hydroxy-1,4-

naphthoquinone). While its isomers have been historically prominent as dyes and

allelochemicals, the 2,5-dihydroxy variant has emerged more recently as a specific metabolite

of interest in pharmacognosy and synthetic organic chemistry.

Nomenclature & Isomerism
IUPAC Name: 2,5-dihydroxy-1,4-naphthalenedione

Common Synonyms: 5-Hydroxylawsone, 2-Hydroxyjuglone (ambiguous)

CAS Number: 475-38-7 (often conflated with 5,8-isomer; verification required per specific

vendor)

Distinct from:
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Naphthazarin (5,8-dihydroxy-1,4-naphthoquinone)[1]

Lawsone (2-hydroxy-1,4-naphthoquinone)[2]

Natural Occurrence & Discovery
Historically, hydroxynaphthoquinones were isolated from the Juglandaceae (walnut) and

Droseraceae families. The 2,5-isomer was definitively identified as a natural product in the

husks of Manchurian Walnut (Juglans mandshurica). Unlike the abundant Juglone, the 2,5-

dihydroxy derivative often appears as a minor metabolite or downstream oxidation product,

requiring precise chromatographic separation for isolation.

Part 2: Synthetic Evolution
The synthesis of 2,5-dihydroxynaphthalene-1,4-dione has evolved from low-yield oxidative

degradation to high-efficiency catalytic oxidation.

The Precursor: 1,5-Dihydroxynaphthalene (1,5-DHN)
The structural symmetry of 1,5-dihydroxynaphthalene makes it the ideal starting material. The

challenge lies in selectively oxidizing the ring to the quinone form while installing (or preserving)

the hydroxyl groups at the 2 and 5 positions without over-oxidation.

Modern Protocol: Urea-Hydrogen Peroxide (UHP)
Oxidation
A field-proven, "green" synthesis method utilizes Urea-Hydrogen Peroxide (UHP) as a stable

oxidant in a basic medium. This method avoids toxic chromium reagents typical of early 20th-

century quinone chemistry.

Mechanism of Action[3][4][5]
Base Activation: Potassium tert-butoxide (

-BuOK) deprotonates 1,5-DHN, increasing electron density.

Oxidation: UHP provides a controlled source of H₂O₂, which, in the presence of base and

molecular oxygen, facilitates the formation of the quinone moiety.
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Regioselectivity: The reaction favors the formation of 2-hydroxy-1,4-naphthoquinone

derivatives due to the directing effects of the initial hydroxyl groups.

Reaction Conditions
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Figure 1: Synthetic pathway from 1,5-dihydroxynaphthalene using Urea-Hydrogen Peroxide

(UHP).

Part 3: Biological Mechanism & Pharmacology[6]
The pharmacological potential of 2,5-dihydroxynaphthalene-1,4-dione is driven by its redox

cycling capability and electrophilic nature.

Redox Cycling & ROS Generation
Like other naphthoquinones, the 2,5-isomer undergoes one-electron reduction by intracellular

enzymes (e.g., NADPH-cytochrome P450 reductase) to form a semiquinone radical. This

radical transfers an electron to molecular oxygen, generating superoxide anions (

), leading to oxidative stress and apoptosis in cancer cells.

Cytotoxicity Profile
Recent assays have benchmarked 2,5-dihydroxynaphthalene-1,4-dione against standard

chemotherapeutics.
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Cell Line Compound IC₅₀ (µM)
Comparative
Potency

HepG-2 (Liver

Cancer)

2,5-

Dihydroxynaphthalene

-1,4-dione

7.33 ± 0.52
High (Comparable to

Cisplatin)

HepG-2 Juglone (Isomer) 8.14 ± 1.95 Moderate

HepG-2 Cisplatin (Control) ~5-10 Standard

Data Source: Comparative cytotoxicity studies on Juglans mandshurica metabolites.

Structure-Activity Relationship (SAR)
The 2,5-substitution pattern is critical. The hydroxyl group at C-2 allows for intramolecular

hydrogen bonding with the C-1 carbonyl, stabilizing the molecule but also influencing its redox

potential. The C-5 hydroxyl (peri-position) interacts with the C-4 carbonyl, further modulating

the electron deficiency of the quinone ring, enhancing its reactivity toward nucleophiles (e.g.,

thiols in proteins).
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Figure 2: Redox cycling mechanism of naphthoquinones leading to Reactive Oxygen Species

(ROS) generation.

Part 4: Experimental Protocols
Protocol A: Synthesis via UHP Oxidation
Objective: Synthesis of 2,5-dihydroxy-1,4-naphthoquinone from 1,5-dihydroxynaphthalene.

Preparation: Dissolve 1,5-dihydroxynaphthalene (10 mmol) in Methanol (50 mL).

Catalyst Addition: Add Potassium tert-butoxide (

-BuOK) (20 mmol) slowly under stirring at room temperature. The solution will darken,
indicating deprotonation.

Oxidant Addition: Add Urea-Hydrogen Peroxide (UHP) adduct (30 mmol) portion-wise.

Reaction: Stir the mixture vigorously under an oxygen atmosphere (balloon pressure) or

open air for 4–6 hours. Monitor via TLC (Mobile phase: Chloroform/Methanol 9:1).

Work-up:

Acidify the mixture with 1M HCl to pH ~3.

Extract with Ethyl Acetate (3 x 50 mL).

Wash organic layer with brine and dry over anhydrous

.

Purification: Evaporate solvent and purify the residue via column chromatography (Silica Gel

60) to yield the product as a reddish-brown solid.

Protocol B: Isolation from Juglans mandshurica
Objective: Extraction of natural 2,5-dihydroxy-1,4-naphthoquinone.[6]

Extraction: Macerate air-dried green walnut husks (1 kg) in 70% Ethanol for 48 hours.
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Partition: Concentrate the extract and suspend in water. Partition sequentially with Petroleum

Ether (removes lipids) and then Chloroform (extracts quinones).

Fractionation: Subject the Chloroform fraction to silica gel column chromatography, eluting

with a gradient of Petroleum Ether/Ethyl Acetate.

Identification: The 2,5-isomer typically elutes after Juglone due to increased polarity from the

additional hydroxyl group. Confirm via ¹H-NMR (Distinct singlets/doublets for the quinonoid

proton).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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